Cas no 2228591-14-6 (2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228591-14-6
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 6313945
• PubChem ID: 165798829
• Update Time: 2025-10-18

2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine
• EN300-1946210
• 2228591-14-6

• Inchi： 1S/C8H9BrF2N2/c1-8(12,7(10)11)5-2-3-6(9)13-4-5/h2-4,7H,12H2,1H3
• InChI Key： QFPXRMNCCVHRCF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 249.99172g/mol
• Monoisotopic Mass: 249.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine

Compound 2-(6-Bromopyridin-3-yl)-1,1-Difluoropropan-2-Amine (CAS No: 2228591-14-6)

The compound 2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine (CAS No: 2228591-14-6) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a bromopyridine moiety and a difluorinated amine group. The combination of these functional groups makes it a versatile building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of bromopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the bromine atom in the pyridine ring introduces electronic effects that can enhance the molecule's binding affinity to specific protein targets. Additionally, the difluorinated amine group contributes to the compound's stability and solubility properties, making it an attractive candidate for medicinal chemistry applications.

In terms of synthesis, fluorinated amines like this compound are often prepared through multi-step organic reactions involving nucleophilic substitutions and coupling reactions. The use of palladium-catalyzed cross-coupling methods has been particularly effective in constructing the pyridine-aminoalkane linkage present in this molecule. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

From a materials science perspective, brominated aromatic compounds such as this one have been investigated for their potential as precursors in the synthesis of advanced polymers and high-performance composites. The bromine atom can act as a site for further functionalization, enabling the creation of cross-linked structures with tailored mechanical and thermal properties.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of difluoroamides like this compound. Density functional theory (DFT) calculations have revealed that the fluorine atoms influence the molecule's electron distribution, potentially enhancing its reactivity in certain chemical transformations.

In summary, compound 2-(6-bromopyridin-3-yl)-1,1-difluoropropan-2-amine (CAS No: 2228591-14-6) represents a promising platform for both pharmaceutical and materials research. Its unique combination of functional groups positions it as a valuable tool for scientists seeking to develop innovative solutions across multiple disciplines.